Cas no 73471-98-4 (2-Isopropylthiouracil)

• Product Name: 2-Isopropylthiouracil
• CAS No: 73471-98-4
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• CID: 552352
• Update Time: 2023-08-02

2-Isopropylthiouracil Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-[(1-methylethyl)thio]-
• 4(1H)-Pyrimidinone,2-[(1-methylethyl)thio]- (9CI)
• 2-Isopropylthiouracil
• 4(3H)-Pyrimidinone, 2-[(1-methylethyl)thio]-
• AXXVQEROTLLRBU-UHFFFAOYSA-N
• 2-[(1-Methylethyl)thio]-4(1H)-pyrimidinone
• 2-(Isopropylsulfanyl)-4(3H)-pyrimidinone #
• 2-(propan-2-ylsulfanyl)-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C7H10N2OS/c1-5(2)11-7-8-4-3-6(10)9-7/h3-5H,1-2H3,(H,8,9,10)
• InChI Key： AXXVQEROTLLRBU-UHFFFAOYSA-N
• SMILES： S(C1=NC=CC(N1)=O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 221
• XLogP3: 1.3
• Topological Polar Surface Area: 66.8